tert-Butyl N-(5-bromo-2,4-dimethylphenyl)carbamate

• IUPAC Name: tert-butyl N-(5-bromo-2,4-dimethylphenyl)carbamate
• InChI: InChI=1S/C13H18BrNO2/c1-8-6-9(2)11(7-10(8)14)15-12(16)17-13(3,4)5/h6-7H,1-5H3,(H,15,16)
• InChI Key: PVQBPSQJPOTIGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1NC(=O)OC(C)(C)C)Br)C
• Molecular Formula: C13H18BrNO2
• Molecular Weight: 300.19 g/mol

Description

Tert-Butyl N-(5-bromo-2,4-dimethylphenyl)carbamate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmaceuticals, agriculture, and material science. This compound is also known as bromodimethyl tert-butyl carbamate or BDMTC and is synthesized using a simple and efficient method.

Scientific Research Applications

Synthesis and Derivatives

• tert-Butyl N-(5-bromo-2,4-dimethylphenyl)carbamate is used as an important intermediate in the synthesis of various biologically active compounds. For instance, it has been involved in the synthesis of tert-Butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl carbamate, which is a key component in certain pharmaceuticals like omisertinib (AZD9291) (Zhao, Guo, Lan, & Xu, 2017).

Crystal Structure Analysis

• The compound is also studied for its crystal structure characteristics. It belongs to an isostructural family of compounds that exhibit unique properties like bifurcated N—H⋯O hydrogen bond and C—X⋯O halogen bond interactions, making it significant in the study of molecular interactions and crystal engineering (Baillargeon et al., 2017).

Stereoselective Synthesis

• The compound plays a crucial role in the stereoselective synthesis of various stereoisomers. It has been used in developing routes for the preparation of six stereoisomers of tert-butyl ((1R, 2S, 5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate starting from simple cyclohexene derivatives, which are essential in creating factor Xa inhibitors (Wang, Ma, Reddy, & Hu, 2017).

Photophysical Properties

• This compound is also explored in the context of its photophysical properties, particularly in relation to pyrene derivatives. Studies focus on its potential applications in organic optoelectronic devices, such as organic light-emitting devices (OLEDs), due to its unique photophysical and electrochemical characteristics (Hu et al., 2013).

Chemical Transformations

• It serves as a building block in various chemical transformations. For instance, tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, derived from this compound, have been used as N-(Boc) nitrone equivalents in reactions with organometallics to produce N-(Boc)hydroxylamines, highlighting its versatility in organic synthesis (Guinchard, Vallée, & Denis, 2005).